BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Chloropteridine: An Overview of a Sparsely
Documented Heterocycle

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4-Chloropteridine

Cat. No.: B1599579

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 4-Chloropteridine, a
heterocyclic compound of potential interest in medicinal chemistry and drug discovery. The
following sections provide a summary of its fundamental properties and situate it within the
broader context of pteridine derivatives.

Core Properties of 4-Chloropteridine

Fundamental identifying information for 4-Chloropteridine has been collated from chemical
supplier databases.

Property Value Source

CAS Number 72700-48-2 Ambeed[1]
Molecular Formula CeH3CIN4 Ambeed[1]
Molecular Weight 166.57 g/mol Ambeed[1]

A schematic of the chemical structure of 4-Chloropteridine is presented below.

Caption: 2D structure of 4-Chloropteridine.
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The Pteridine Scaffold: A Privileged Structure in
Drug Discovery

Pteridines are a class of heterocyclic aromatic compounds composed of fused pyrimidine and
pyrazine rings. This core structure is found in a variety of biologically important molecules and
has served as a scaffold for the development of several therapeutic agents.

Biological Significance of Pteridine Derivatives

Pteridine derivatives are implicated in a wide array of biological processes. They can function
as enzyme cofactors, pigments, and signaling molecules. The versatility of the pteridine
scaffold has made it an attractive target for medicinal chemists.

A generalized workflow for the investigation of novel pteridine derivatives is outlined below.
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Caption: Generalized drug discovery pipeline for pteridine-based compounds.
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Current State of Knowledge on 4-Chloropteridine

Despite the established importance of the pteridine scaffold, a comprehensive review of the
scientific literature reveals a notable absence of specific data for 4-Chloropteridine. At
present, there are no readily available publications detailing its:

Synthesis: Specific, reproducible synthetic routes.

Reactivity: Chemical properties and reactivity profile.

Experimental Protocols: Detailed methodologies for its use in research.

Spectroscopic Data: Characterization data such as NMR, IR, or mass spectrometry.

Biological Activity: In vitro or in vivo studies to determine its pharmacological effects.

This lack of information suggests that 4-Chloropteridine is a sparsely explored chemical entity.

Future Directions

The absence of data on 4-Chloropteridine presents an opportunity for novel research. Future
investigations could focus on:

» Development of a reliable synthetic protocol: Establishing an efficient method for the
preparation of 4-Chloropteridine would be the first critical step to enable further research.

o Chemical and physical characterization: A thorough analysis of its properties would provide a
foundational understanding of the molecule.

 Biological screening: Evaluation of its activity in various biological assays could uncover
potential therapeutic applications.

In conclusion, while the fundamental identifiers for 4-Chloropteridine are available, the
scientific community has yet to publish in-depth studies on this compound. The information
presented here is intended to serve as a starting point for researchers interested in exploring
the potential of this and other novel pteridine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 72700-48-2|4-Chloropteridine| Ambeed [ambeed.com]

« To cite this document: BenchChem. [4-Chloropteridine: An Overview of a Sparsely
Documented Heterocycle]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599579#4-chloropteridine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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